Cas no 870221-45-7 (2-Chloro-2'-fluoro-3,4'-bipyridine)

• Product Name: 2-Chloro-2'-fluoro-3,4'-bipyridine
• CAS No: 870221-45-7
• MF: C₁₀H₆ClFN₂
• MW: 208.61944437027
• MDL: MFCD13191924
• CID: 1032579
• PubChem ID: 16108982
• Update Time: 2025-06-08

2-Chloro-2'-fluoro-3,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-fluoro-3,4'-bipyridine
• 2-chloro-3-(2-fluoropyridin-4-yl)pyridine
• E90861
• SCHEMBL580437
• DTXSID80582975
• 2-chloro-2'-fluoro-[3,4']bipyridinyl
• A1-08545
• 2-Chloro-2'-fluoro-3,4-bipyridine
• 870221-45-7
• AHZUKRIVCWRDDN-UHFFFAOYSA-N
• CS-0191232

• MDL： MFCD13191924
• Inchi： 1S/C10H6ClFN2/c11-10-8(2-1-4-14-10)7-3-5-13-9(12)6-7/h1-6H
• InChI Key： AHZUKRIVCWRDDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=CN=C(C=1)F

Computed Properties

• Exact Mass: 208.0203541g/mol
• Monoisotopic Mass: 208.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Chloro-2'-fluoro-3,4'-bipyridine

Introduction to 2-Chloro-2'-fluoro-3,4'-bipyridine (CAS No. 870221-45-7)

2-Chloro-2'-fluoro-3,4'-bipyridine, identified by the Chemical Abstracts Service Number (CAS No.) 870221-45-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This bipyridine derivative features both chloro and fluoro substituents, which contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry. The presence of these electronegative groups enhances its reactivity, making it particularly useful in the development of novel compounds with potential biological activity.

The structural framework of 2-chloro-2'-fluoro-3,4'-bipyridine consists of two pyridine rings connected by a carbon-carbon bond, with chloro and fluoro groups attached at specific positions. This configuration imparts a distinct electronic and steric environment that influences its interactions with biological targets. The compound's ability to act as a ligand or precursor in coordination chemistry has been explored in various studies, particularly in the context of metal-organic frameworks (MOFs) and catalytic systems.

In recent years, 2-chloro-2'-fluoro-3,4'-bipyridine has been studied for its potential applications in medicinal chemistry. Its bipyridine core is a well-known scaffold in drug design, often utilized in the development of kinase inhibitors and other therapeutic agents. The chloro and fluoro substituents not only modify the electronic properties of the molecule but also serve as handles for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2-chloro-2'-fluoro-3,4'-bipyridine is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop novel molecules targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent inhibitors of protein-protein interactions, which are crucial in regulating cellular processes and are often implicated in diseases such as cancer and inflammation.

The fluorine atom in 2-chloro-2'-fluoro-3,4'-bipyridine is particularly noteworthy due to its ability to influence metabolic stability and binding affinity. Fluorinated compounds are frequently incorporated into drugs to enhance their pharmacokinetic profiles. The electron-withdrawing nature of fluorine can also alter the electronic distribution within the molecule, affecting its interactions with enzymes and receptors. This feature has been exploited in the design of more selective and potent therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of 2-chloro-2'-fluoro-3,4'-bipyridine as a building block. Molecular modeling studies have revealed that this compound can form stable complexes with metal ions, making it a promising candidate for applications in metallodrug development. Such complexes have shown promise in targeting specific biological pathways and have been investigated for their potential as anticancer agents.

The agrochemical industry has also recognized the potential of 2-chloro-2'-fluoro-3,4'-bipyridine as a precursor for developing novel pesticides and herbicides. Its structural features make it suitable for designing compounds that interact with biological targets in plants, offering new strategies for crop protection. Research has focused on synthesizing derivatives that exhibit enhanced efficacy while maintaining environmental safety.

In summary, 2-chloro-2'-fluoro-3,4'-bipyridine (CAS No. 870221-45-7) is a versatile compound with broad applications across multiple fields. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, driving innovation in pharmaceuticals, agrochemicals, and materials science.